Cas no 7402-75-7 (3-(4-nitrophenyl)sulfonylbenzoic Acid)

3-(4-nitrophenyl)sulfonylbenzoic Acid structure
7402-75-7 structure
Product Name:3-(4-nitrophenyl)sulfonylbenzoic Acid
CAS No:7402-75-7
MF:C13H9NO6S
MW:307.278662443161
CID:978810
PubChem ID:343810
Update Time:2025-04-19

3-(4-nitrophenyl)sulfonylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

    • 3-(4-nitrophenyl)sulfonylbenzoic Acid
    • VL94YPJ9X5
    • Benzoic acid, m-[(p-nitrophenyl)sulfonyl]-
    • 7402-75-7
    • Benzoic acid, 3-[(4-nitrophenyl)sulfonyl]-
    • NSC 400317
    • NSC400317
    • DTXSID00224825
    • 3-((4-(Hydroxy(oxido)amino)phenyl)sulfonyl)benzoic acid
    • NSC-400317
    • Inchi: 1S/C13H9NO6S/c15-13(16)9-2-1-3-12(8-9)21(19,20)11-6-4-10(5-7-11)14(17)18/h1-8H,(H,15,16)
    • InChI Key: WSYQIGOAAGAENM-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)[N+](=O)[O-])(C1C=CC=C(C(=O)O)C=1)(=O)=O

Computed Properties

  • Exact Mass: 307.01507
  • Monoisotopic Mass: 307.015
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 498
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 126Ų

Experimental Properties

  • Density: 1.519
  • Boiling Point: 585.9°C at 760 mmHg
  • Flash Point: 308.1°C
  • Refractive Index: 1.637
  • PSA: 114.58
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